Cas no 79419-72-0 (1,4-Butanediamine,N1-cyclohexyl-)

1,4-Butanediamine,N1-cyclohexyl- structure
79419-72-0 structure
Product Name:1,4-Butanediamine,N1-cyclohexyl-
CAS No:79419-72-0
MF:C10H22N2
MW:170.295082569122
CID:566573
PubChem ID:54364
Update Time:2025-04-19

1,4-Butanediamine,N1-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediamine,N1-cyclohexyl-
    • N-Cyclohexylbutane-1,4-diamine
    • N'-cyclohexylbutane-1,4-diamine
    • DTXSID10229649
    • N1-Cyclohexyl-1,4-butanediamine
    • 79419-72-0
    • 1,4-Butanediamine, N1-cyclohexyl-
    • EINECS 279-154-8
    • S6SQ4PR628
    • NS00038038
    • SCHEMBL4243544
    • Inchi: 1S/C10H22N2/c11-8-4-5-9-12-10-6-2-1-3-7-10/h10,12H,1-9,11H2
    • InChI Key: XXCZIZBMFPDINL-UHFFFAOYSA-N
    • SMILES: N(CCCCN)C1CCCCC1

Computed Properties

  • Exact Mass: 170.178
  • Monoisotopic Mass: 170.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 98
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 0.9
  • Boiling Point: 259.8°C at 760 mmHg
  • Flash Point: 127.8°C
  • Refractive Index: 1.483
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